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Compound of Interest

Compound Name: 5-Methoxybenzo[d]thiazol-2-amine

Cat. No.: B1265578 Get Quote

5-Methoxybenzo[d]thiazol-2-amine is a heterocyclic aromatic compound belonging to the

benzothiazole class. The benzothiazole core is recognized as a "privileged scaffold" in

medicinal chemistry, frequently appearing in molecules with significant pharmacological

properties.[1] The strategic placement of a methoxy group at the 5-position and a reactive

amine group at the 2-position makes this molecule a versatile and valuable building block.[1]

These functional groups allow for fine-tuning of electronic properties and provide a primary

handle for facile derivatization, making it a key intermediate in the synthesis of complex

molecules for drug discovery and as a dye intermediate.[1][2]

This guide provides a comprehensive analysis of the core physical and chemical properties of

5-Methoxybenzo[d]thiazol-2-amine, offering both established data and detailed experimental

protocols. The methodologies are presented with an emphasis on the underlying scientific

principles, ensuring a self-validating and trustworthy framework for researchers.

Chemical Identity and Molecular Structure
A precise understanding of a compound's identity is the foundation of all further research.

Chemical Name: 5-Methoxybenzo[d]thiazol-2-amine

Synonyms: 5-METHOXY-1,3-BENZOTHIAZOL-2-AMINE, 5-METHOXY-BENZOTHIAZOL-2-

YLAMINE[2][3]

CAS Number: 54346-87-1[3]
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Molecular Formula: C₈H₈N₂OS[2][3]

Molecular Weight: 180.23 g/mol [2][3]

Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N[3]

InChI: InChI=1S/C8H8N2OS/c1-11-5-2-3-6-7(4-5)12-8(9)10-6/h2-4H,1H3,(H2,9,10)
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Sample Preparation

Measurement

Dry Sample

Powder Sample

Load Capillary (2-4mm)

Compact Sample

Insert into Apparatus

Rapid Heat (10-20°C/min)
 to find approx. range

Optional

Slow Heat (1-2°C/min)
 for precise measurement

If range is known

Cool 15°C below range

Record T1 (first liquid)
 and T2 (all liquid)
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Add Excess Solid
to Solvent

Seal & Shake (e.g., 24h)
at Constant Temperature

Separate Phases
(Centrifuge or Filter)

Attain Equilibrium

Collect Supernatant
or Filtrate

Isolate Saturated Solution

Quantify Concentration
(e.g., HPLC, LC-MS)

Report Solubility
(e.g., µg/mL or µM)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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